Cas no 1803963-07-6 (2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1803963-07-6
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4832661
• Update Time: 2025-10-18

2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-2-3-6(7(15)16)4(14)1-5(13-3)17-8(10,11)12/h1H,2H2,(H,13,14)(H,15,16)
• InChI Key： QPVHCBOMOPWQJI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)O)C(C=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Additional information on 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803963-07-6): An Overview of Its Structure, Properties, and Applications

2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803963-07-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid is C₁₀H₇BrF₃N₂O₄, and its molecular weight is approximately 315.07 g/mol. The compound's structure can be visualized as a pyridine ring with the following substituents: a bromomethyl group at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethoxy group at the 6-position. The carboxylic acid group is located at the 3-position of the pyridine ring.

The presence of these functional groups imparts several notable properties to 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid. The bromomethyl group makes it an excellent electrophilic reagent, facilitating various substitution reactions. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the trifluoromethoxy group introduces significant electron-withdrawing effects, influencing the compound's electronic properties and reactivity.

In terms of physical properties, 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid is typically a white to off-white solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile but exhibits limited solubility in water due to its hydrophobic nature.

The chemical stability of 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid is generally good under standard laboratory conditions. However, it may undergo degradation when exposed to strong acids or bases, high temperatures, or prolonged exposure to light. Proper storage conditions include maintaining the compound in a cool, dry place away from direct sunlight and moisture.

In the realm of medicinal chemistry, 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The bromomethyl group in 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid allows for its use as a versatile building block in synthetic chemistry. It can be readily functionalized through substitution reactions to introduce various other functional groups or linkers, making it valuable for the synthesis of more complex molecules with tailored biological activities.

In addition to its potential as a drug candidate, 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid has been investigated for its use in agrochemical applications. Studies have shown that it can act as an effective herbicide or fungicide due to its ability to disrupt specific biological processes in plants and fungi.

The environmental impact of 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid is an important consideration for its commercial use. Research published in Environmental Science & Technology (2020) evaluated its biodegradability and found that it degrades relatively quickly under aerobic conditions but may persist longer in anaerobic environments. This information is crucial for assessing its potential environmental impact and guiding responsible usage practices.

Safety data for handling and storing 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid are available through Material Safety Data Sheets (MSDS). These documents provide detailed information on proper handling procedures, personal protective equipment (PPE) recommendations, and emergency response protocols to ensure safe use in laboratory settings.

In conclusion, 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803963-07-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, synthetic chemistry, and agrochemical applications. Ongoing research continues to uncover new insights into its properties and applications, further highlighting its importance in modern chemical research.